![molecular formula C19H20N2 B8668354 Benzonitrile, 4-[[(4-pentylphenyl)methylene]amino]- CAS No. 49763-60-2](/img/structure/B8668354.png)
Benzonitrile, 4-[[(4-pentylphenyl)methylene]amino]-
Cat. No. B8668354
M. Wt: 276.4 g/mol
InChI Key: FCQPUXSTFWFVHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04058477
Procedure details
A mixture of 5.9 g. of p-aminobenzonitrile and 8.8 g. of p-n-pentylbenzaldehyde in 100 ml. of benzene is treated with 150 mg. of p-toluenesulfonic acid and reacted as described in Example 1. After evaporation, there remain 13.9 g. of a yellow oil which crystallizes with cooling. Purification is carried out by several recrystallizations from isopropanol as described in Example 1. The p-[(p-n-pentylbenzyliden)amino]benzonitrile which is obtained has a melting point of 45.6°-46.4° C. and a clearing point of 75.0° C. UV (ethanol): ε279 = 24400 (shoulder at 314 nm). The nuclear magnetic resonance, mass spectrum, infrared and microanalysis data confirm the structure.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][CH:3]=1.[CH2:10]([C:15]1[CH:22]=[CH:21][C:18]([CH:19]=O)=[CH:17][CH:16]=1)[CH2:11][CH2:12][CH2:13][CH3:14].C1(C)C=CC(S(O)(=O)=O)=CC=1>C1C=CC=CC=1>[CH2:10]([C:15]1[CH:22]=[CH:21][C:18]([CH:19]=[N:1][C:2]2[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][CH:3]=2)=[CH:17][CH:16]=1)[CH2:11][CH2:12][CH2:13][CH3:14]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=CC=C(C#N)C=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCCC)C1=CC=C(C=O)C=C1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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A mixture of 5.9 g
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CUSTOM
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Type
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CUSTOM
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Details
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After evaporation, there
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CUSTOM
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Type
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CUSTOM
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Details
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of a yellow oil which crystallizes
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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with cooling
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CUSTOM
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Type
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CUSTOM
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Details
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Purification
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CUSTOM
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Type
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CUSTOM
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Details
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is carried out by several recrystallizations from isopropanol
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(CCCC)C1=CC=C(C=NC2=CC=C(C#N)C=C2)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
